4-(2,3-dihydro-1H-inden-5-ylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(2,3-dihydro-1H-inden-5-ylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C13H15NO3/c15-12(6-7-13(16)17)14-11-5-4-9-2-1-3-10(9)8-11/h4-5,8H,1-3,6-7H2,(H,14,15)(H,16,17)
• InChI Key: XHCKXCXPITWYAM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C13H15NO3
• DSSTOX Substance ID: DTXSID90424251
• Molecular Weight: 233.26 g/mol
• CAS No.: 847588-85-6

Description

4-(2,3-dihydro-1H-inden-5-ylamino)-4-oxobutanoic acid, more commonly known as 5-IAI, is an indoleamine derivative found in many plants, fungi, and bacteria. It is a naturally occurring compound that has been studied for its potential therapeutic applications. 5-IAI has been shown to have a number of biochemical and physiological effects in various organisms, including humans.

Scientific Research Applications

Synthesis and Characterization

Research on 4-(2,3-dihydro-1H-inden-5-ylamino)-4-oxobutanoic acid and its derivatives has led to insights into their synthesis, structure, and potential applications in various fields, such as pharmaceuticals, materials science, and organic chemistry. For instance, the synthesis and characterization of these compounds have been explored to understand their properties and reactivity. Studies on similar structures have shown that these compounds exhibit interesting pharmacological activities, including anti-inflammatory and analgesic properties (Rubtsov et al., 2002). Additionally, derivatives of tetronic acid, which share a structural motif with 4-oxobutanoic acid, have been synthesized to study their chemical behavior and potential applications (Prezent & Dorokhov, 2012).

Molecular Docking and Biological Activity

The compound and its analogs have been subject to molecular docking studies to investigate their potential for binding to biological targets. Such studies help in understanding the biological activities of these compounds and their possible therapeutic applications. Comparative studies on derivatives of 4-oxobutanoic acid have been conducted to analyze their spectroscopic and structural properties, offering insights into their reactivity and potential as nonlinear optical materials (Vanasundari et al., 2018).

Nonlinear Optical Applications

The growth and characterization of novel semi-organometallic nonlinear optical crystals incorporating 4-oxobutanoic acid derivatives highlight the potential of these compounds in materials science, particularly in the development of new materials for optical applications. This research indicates that these compounds can exhibit significant nonlinear optical properties, making them candidates for use in optical devices (Vinoth et al., 2020).

Antimicrobial Activity

Some derivatives of 4-oxobutanoic acid have been synthesized and tested for their antimicrobial activity, demonstrating the chemical versatility and potential pharmacological applications of these compounds. Studies have shown that certain derivatives exhibit moderate antimicrobial activity, suggesting their utility in developing new antimicrobial agents (Verma et al., 2003).